Cas no 4180-10-3 (5-Hexene-2,4-dione, 3-acetyl-5-methyl-)

• Product name: 5-Hexene-2,4-dione, 3-acetyl-5-methyl-
• CAS No: 4180-10-3
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 323946
• PubChem ID: 22146022

5-Hexene-2,4-dione, 3-acetyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Hexene-2,4-dione, 3-acetyl-5-methyl-
• DTXSID30622911
• CUSMSMHSBMMCNS-UHFFFAOYSA-N
• 3-acetyl-5-methylhex-5-ene-2,4-dione
• 4180-10-3
• SCHEMBL4816778

• Inchi： InChI=1S/C9H12O3/c1-5(2)9(12)8(6(3)10)7(4)11/h8H,1H2,2-4H3
• InChI Key： CUSMSMHSBMMCNS-UHFFFAOYSA-N
• SMILES： C(C(C(=O)C(C)=C)C(=O)C)(=O)C

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2Ų
• XLogP3: 0.7